(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C18H11F2N3O4/c19-11-3-4-12(13(20)8-11)17-22-23-18(27-17)21-16(24)6-2-10-1-5-14-15(7-10)26-9-25-14/h1-8H,9H2,(H,21,23,24)/b6-2+
• InChI Key: VPCIIWDFGKLELN-QHHAFSJGSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NC3=NN=C(O3)C4=C(C=C(C=C4)F)F
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NC3=NN=C(O3)C4=C(C=C(C=C4)F)F
• Molecular Formula: C18H11F2N3O4
• Molecular Weight: 371.3 g/mol

Description

This compound is a type of organic molecule that contains several functional groups. The “benzo[d][1,3]dioxol-5-yl” part refers to a benzodioxole group, which is a type of aromatic ether. The “N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)” part refers to an oxadiazole group attached to a difluorophenyl group. The “acrylamide” part refers to a type of vinyl group that is highly reactive.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. These groups would likely contribute to the overall polarity, reactivity, and other physical and chemical properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the acrylamide group, which is known to undergo various types of chemical reactions, including polymerization and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and ether groups could affect its solubility, while the acrylamide group could influence its reactivity.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Research on derivatives of thiosemicarbazide shows their use as precursors for synthesizing various heterocyclic compounds, such as imidazole, 1,3,4-oxadiazole, and others, indicating a methodological approach to building complex molecules for potential applications in drug discovery and materials science (Elmagd et al., 2017).
• A study outlined a one-pot method for synthesizing (E)-3-(1,2,4-oxadiazol-5-yl)acrylic acids, showcasing a technique for creating compounds that might be used in the development of new materials or pharmaceuticals (Presnukhina et al., 2020).

Biological Applications

• Polymer complexes incorporating similar acrylamide structures have been studied for their potential in treating cancer, showcasing the application of these compounds in creating new therapeutics (El-Sonbati et al., 2018).
• Anticancer evaluations of N-substituted benzamides revealed their potential against various cancer cell lines, providing a basis for the development of new anticancer agents (Ravinaik et al., 2021).

Material Science and Polymer Research

• Aromatic polyamides containing oxadiazole units have been synthesized for their thermal stability and solubility, demonstrating applications in creating new materials with specific properties (Sava et al., 2003).
• Controlled radical polymerization techniques involving acrylamides were explored, indicating methods for creating polymers with specific characteristics, relevant in material science and engineering (Mori et al., 2005).

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Without specific toxicity data, it’s difficult to comment on the potential hazards associated with this compound.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. This could include exploring its use in the development of new materials, pharmaceuticals, or other chemical products.